Cas no 103966-01-4 (N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide)
103966-01-4 structure
Product Name:N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
CAS No:103966-01-4
MF:C17H14N2OS
MW:294.370862483978
CID:1139813
PubChem ID:678927
Update Time:2025-04-20
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
- Benzamide, N-[4-(4-methylphenyl)-2-thiazolyl]-
- ACMC-20m6r6
- STK266769
- CTK0D8272
- AC1LE1W9
- 2-benzamido-4-p-tolylthiazole
- AG-205
- SCHEMBL2753872
- AKOS001701363
- AG-205/06465028
- 103966-01-4
- DB-313518
- DTXSID30350429
-
- Inchi: 1S/C17H14N2OS/c1-12-7-9-13(10-8-12)15-11-21-17(18-15)19-16(20)14-5-3-2-4-6-14/h2-11H,1H3,(H,18,19,20)
- InChI Key: PXHKIALRUYDGGN-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C)=CC=2)N=C1NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 294.08282
- Monoisotopic Mass: 294.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- PSA: 41.99
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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